Cas no 126624-27-9 (1,3-Cyclopentanedione,4-hexyl- (9CI))

• Product Name: 1,3-Cyclopentanedione,4-hexyl- (9CI)
• CAS No: 126624-27-9
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 144947
• PubChem ID: 14391671
• Update Time: 2025-04-19

1,3-Cyclopentanedione,4-hexyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedione,4-hexyl- (9CI)
• 4-Hexyl-1,3-cyclopentanedione
• Tsibulin 2
• Tsibulin 2d
• 4-Hexylcyclopentane-1,3-dione
• SCHEMBL2813595
• 126624-27-9
• 5-hexyl-cyclopenta-1,3-dione
• 1,3-Cyclopentanedione, 4-hexyl-
• CHEBI:195885
• DTXSID701304583

• Inchi： 1S/C11H18O2/c1-2-3-4-5-6-9-7-10(12)8-11(9)13/h9H,2-8H2,1H3
• InChI Key： XVMHOOYMJFUEQW-UHFFFAOYSA-N
• SMILES： O=C1CC(CC1CCCCCC)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines